molecular formula C11H13NO B8687588 2-(4-methyl-1H-indol-3-yl)ethanol

2-(4-methyl-1H-indol-3-yl)ethanol

Cat. No.: B8687588
M. Wt: 175.23 g/mol
InChI Key: KZXCULTUCGGPEW-UHFFFAOYSA-N
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Description

2-(4-Methyl-1H-indol-3-yl)ethanol is an indole derivative featuring a hydroxylated ethyl side chain at the 3-position of the indole core and a methyl substituent at the 4-position. This compound belongs to a broader class of indole alcohols, which are of significant interest in medicinal chemistry due to their structural similarity to bioactive molecules like tryptophan and serotonin.

Properties

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

2-(4-methyl-1H-indol-3-yl)ethanol

InChI

InChI=1S/C11H13NO/c1-8-3-2-4-10-11(8)9(5-6-13)7-12-10/h2-4,7,12-13H,5-6H2,1H3

InChI Key

KZXCULTUCGGPEW-UHFFFAOYSA-N

Canonical SMILES

CC1=C2C(=CC=C1)NC=C2CCO

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares 2-(4-methyl-1H-indol-3-yl)ethanol with structurally related indole derivatives, highlighting substituents, functional groups, and key properties:

Compound Name Substituent on Indole Functional Group Physical State Key Properties/Applications Reference
2-(4-Methyl-1H-indol-3-yl)ethanol 4-Methyl Ethanol (-CH₂CH₂OH) Likely oil/liquid* Potential intermediate in drug synthesis
2-(1H-Indol-3-yl)-2-phenylethanol (3h) None Phenylethanol Solid (m.p. 128–130°C) Studied for Friedel-Crafts alkylation reactions
2-(4-Methyl-1H-indol-3-yl)-2-phenylethanol (3l) 4-Methyl Phenylethanol Deep yellow oil Enhanced lipophilicity due to phenyl and methyl groups
3-(4-Methyl-1H-indol-3-yl)propionamide (3a) 4-Methyl Propionamide (-CH₂CH₂CONH₂) White solid (m.p. 46–48°C) Demonstrates hydrogen-bonding capacity for crystallography
N-(2-Hydroxyethyl)-4-methyl-2-((4-methyl-1H-indol-3-yl)thio)pentanamide 4-Methyl Thioether-pentanamide Not reported hENaC activator (EC₅₀ = 1.26 mM)
2-(4-Bromo-1H-indol-3-yl)ethanol 4-Bromo Ethanol Not reported Halogenation enhances reactivity for cross-coupling

*Inferred from analogs like 3l, which is an oil.

Key Observations:
  • Functional Group Impact: The ethanol moiety (-CH₂CH₂OH) provides hydrogen-bonding capacity, enhancing solubility in polar solvents compared to phenyl-substituted analogs (e.g., 3l) or amide derivatives (e.g., 3a) .
  • Biological Relevance: The thioether-pentanamide derivative () demonstrates potent hENaC activation, suggesting that indole ethanol derivatives could be tailored for ion channel modulation via functional group modifications .

Spectral and Analytical Data

  • NMR Spectroscopy: For 2-(4-methyl-1H-indol-3-yl)-2-phenylethanol (3l), ¹H NMR signals include aromatic protons (δ 7.0–7.5 ppm) and ethanol protons (δ 3.5–4.0 ppm). The methyl group at C4 likely causes upfield shifts in adjacent protons .
  • IR Spectroscopy : Hydroxyl stretches (~3200–3600 cm⁻¹) and indole N-H stretches (~3400 cm⁻¹) are characteristic of these compounds .

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